Cas no 1806999-94-9 (Methyl 6-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 6-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806999-94-9
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4809357
• Update Time: 2025-05-24

Methyl 6-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H9BrF2N2O2/c1-16-9(15)7-6(10)5(8(11)12)2-4(3-13)14-7/h2,8H,3,13H2,1H3
• InChI Key： SGCKPBQFHPEMJP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)N=C(CN)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate

Recent Advances in the Study of Methyl 6-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate (CAS: 1806999-94-9)

Methyl 6-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate (CAS: 1806999-94-9) is a pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, including a difluoromethyl group and an aminomethyl substituent, has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies.

One of the most notable advancements in the research of this compound is its role in the synthesis of small-molecule inhibitors targeting specific kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methyl 6-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate exhibit potent inhibitory activity against a range of tyrosine kinases, which are implicated in various cancers. The study highlighted the compound's ability to serve as a versatile scaffold for further structural modifications, enabling the optimization of pharmacokinetic properties and target selectivity.

In addition to its applications in oncology, recent research has also investigated the compound's potential in antimicrobial drug development. A preprint article from BioRxiv (2024) reported that certain analogs of Methyl 6-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action that could be exploited for future antibiotic design.

The synthetic routes to Methyl 6-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate have also been a focus of recent investigations. A 2023 paper in Organic Letters detailed an efficient, scalable synthesis of the compound using a palladium-catalyzed cross-coupling reaction, which significantly improved yield and purity compared to traditional methods. This advancement is expected to facilitate broader access to the compound for both academic and industrial research purposes.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. However, the growing body of research on Methyl 6-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate underscores its potential as a valuable tool in medicinal chemistry and drug discovery.

In conclusion, Methyl 6-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate (CAS: 1806999-94-9) represents a promising scaffold for the development of novel therapeutic agents. Its versatility, combined with recent synthetic and pharmacological advancements, positions it as a compound of significant interest in the chemical biology and pharmaceutical research communities. Future studies will likely focus on expanding its applications and addressing the remaining challenges to unlock its full therapeutic potential.